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Compound of Interest

Compound Name:
2-(2-Bromophenyl)azepane

hydrochloride

CAS No.: 1177340-54-3

Cat. No.: B1286184

Get Quote

Executive Summary
2-(2-Bromophenyl)azepane hydrochloride (CAS: 1177340-54-3) is a specialized heterocyclic

building block characterized by a seven-membered saturated azepane ring substituted at the

-position with an ortho-bromophenyl moiety.[1] This structural motif is a critical pharmacophore
in the synthesis of CNS-active agents, particularly those targeting dopaminergic and
serotonergic pathways. Its steric bulk and conformational flexibility make it a valuable scaffold
for fragment-based drug discovery (FBDD), serving as a precursor to fused tricyclic systems
such as benzo[b]azepines and isoindoline derivatives.

This guide provides a comprehensive technical analysis of the molecule's identity, synthetic

pathways, and application in medicinal chemistry, grounded in rigorous chemical principles.

Part 1: Chemical Identity & Physicochemical Profile
Nomenclature and Identifiers
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Property Detail

Chemical Name 2-(2-Bromophenyl)azepane hydrochloride

CAS Number (HCl Salt) 1177340-54-3

CAS Number (Free Base) 383129-25-7

Synonyms
2-(2-Bromophenyl)hexamethyleneimine HCl; 1-

(2-Bromophenyl)azepane HCl

Molecular Formula

C

H

BrN

HCl

Molecular Weight 290.63 g/mol (Salt); 254.17 g/mol (Base)

SMILES (Salt) C1CCC(NCC1)C1=CC=CC=C1Br.Cl

InChI Key SNRBUTFTTGDGDW-UHFFFAOYSA-N (Base)

Structural Significance
The molecule features a chiral center at the C2 position of the azepane ring. The ortho-bromo

substituent on the phenyl ring exerts significant steric pressure, influencing the preferred

conformation of the azepane ring (often a twisted chair/boat hybrid). This steric hindrance also

prevents free rotation of the phenyl ring in constrained binding pockets, potentially enhancing

receptor selectivity compared to the unsubstituted analog.

Part 2: Synthetic Methodologies
The synthesis of 2-arylazepanes challenges the chemist due to the entropic difficulty of closing

seven-membered rings and the potential for racemization. Two primary routes are established:

the Classic Imino-Ether Route (for scale) and the Modern Catalytic Route (for diversity).

Method A: The O-Methyl Caprolactim Route (Classic)
This method relies on the activation of
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-caprolactam to its imino-ether (lactim) followed by nucleophilic attack. It is preferred for
generating the core scaffold in high yields.

Protocol Logic:

Activation: Caprolactam is O-methylated using dimethyl sulfate to form O-methyl

caprolactim. This converts the amide (poor electrophile) into an imidate (strong electrophile).

Nucleophilic Addition: The ortho-bromophenyl anion (generated via lithiation of 1-bromo-2-

iodobenzene at -78°C to preserve the bromine) attacks the imino carbon.

Reduction: The resulting cyclic imine is reduced (typically with NaBH

or NaCNBH

) to the secondary amine.

Critical Control Point: The lithiation step must be performed at cryogenic temperatures (-78°C)

to prevent benzyne formation. If the temperature rises, the ortho-lithio species will eliminate LiBr

to form benzyne, leading to polymerization or non-specific coupling.

Method B: Intramolecular Hydroaminoalkylation
(Catalytic)
A modern approach utilizing titanium or zirconium catalysts to cyclize amino-alkenes.

Protocol Logic:

Substrate: A linear amine with a terminal alkene and an ortho-bromophenyl group.

Catalyst: Ti(NMe

)
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or similar early transition metal complexes.

Mechanism: The metal activates the

-C-H bond of the amine, promoting addition across the alkene double bond to close the 7-
membered ring. This method is atom-economical but requires strict exclusion of moisture.

Visualization of Synthetic Pathways

Reaction Logic
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Figure 1: The O-Methyl Caprolactim synthetic route, highlighting the critical nucleophilic

addition step.

Part 3: Applications in Drug Discovery
Pharmacophore Mapping
The 2-(2-bromophenyl)azepane moiety serves as a restricted analog of phenethylamine and

phenylpiperidine.

NMDA Receptor Antagonism: 2-Phenylazepanes are structural homologs of lefetamine and

phencyclidine (PCP) derivatives, often exhibiting channel-blocking activity at the NMDA

receptor.
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Dopamine/Serotonin Ligands: The 7-membered ring allows for a distinct spatial arrangement

of the nitrogen lone pair relative to the aromatic ring, often altering selectivity between D2/D3

receptors compared to piperidine analogs.

Synthetic Utility (The "Handle")
The bromine atom at the ortho position is not merely a substituent but a "synthetic handle."

Intramolecular Cyclization: Palladium-catalyzed Buchwald-Hartwig amination can close the

ring between the azepane nitrogen and the phenyl ring (if a linker is present), creating

tricyclic cores like benzo[b]azepines.

Suzuki-Miyaura Coupling: The bromine allows for the attachment of biaryl systems,

extending the pharmacophore into additional binding pockets (e.g., extending into the

hydrophobic pocket of a GPCR).

Part 4: Analytical Characterization
To validate the identity of CAS 1177340-54-3, the following analytical signatures are expected:

Proton NMR ( H NMR, 400 MHz, DMSO- )
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Shift (

ppm)
Multiplicity Integration Assignment

Mechanistic
Insight

9.20 - 9.50 Broad Singlet 2H NH

Ammonium

protons (HCl

salt),

exchangeable

with D

O.

7.65 Doublet 1H Ar-H (C3)

Protons ortho to

Bromine are

deshielded.

7.20 - 7.50 Multiplet 3H Ar-H
Remaining

aromatic protons.

4.65 Multiplet 1H C2-H

Benzylic proton,

deshielded by

Nitrogen and

Phenyl ring.

3.00 - 3.40 Multiplet 2H C7-H

Protons adjacent

to Nitrogen

(ring).

1.40 - 2.10 Multiplet 8H Ring CH
Bulk methylene

protons of the

azepane ring.

Mass Spectrometry (LC-MS)
Ionization Mode: ESI+

Parent Ion [M+H]

: m/z 254.05 and 256.05 (1:1 ratio).
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Interpretation: The characteristic 1:1 isotopic pattern of the doublet peak confirms the

presence of a single Bromine atom (

Br and

Br).

Part 5: Safety & Handling Protocols
Signal Word: WARNING

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).

Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The HCl salt

is prone to hydrolysis if exposed to moisture, potentially liberating HCl gas and the free base.

Experimental Precaution: When neutralizing the HCl salt to the free base for reactions (e.g.,

lithiation or coupling), ensure complete extraction into an organic solvent (DCM or EtOAc) and

drying over Na

SO

. Traces of water or acid can quench organometallic catalysts in subsequent steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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